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Compound of Interest

Compound Name: Juniper camphor

Cat. No.: B15593024

This guide provides comprehensive safety protocols and logistical information for the handling
and disposal of Juniper Camphor in a laboratory setting. The following procedures are
designed to ensure the safety of researchers, scientists, and drug development professionals
by minimizing exposure and mitigating risks.

Understanding the Hazards

Juniper Camphor, like other forms of camphor, is a flammable solid that presents several
health hazards. It can cause irritation to the skin, eyes, and respiratory system.[1][2][3]
Inhalation may lead to harmful effects, and ingestion can be toxic.[1][3][4] It is crucial to handle
this compound with appropriate engineering controls and personal protective equipment.

Hazard Statements:
e Physical Hazards: Flammable Solid (H228).[2][3][5]

e Health Hazards: Harmful if inhaled (H332), Causes skin irritation (H315), May cause an
allergic skin reaction (H317), Causes serious eye damage (H318), and may cause damage
to organs (H371).[2][3][5]

e Environmental Hazards: Toxic to aquatic life with long-lasting effects (H411).[2]

Chemical and Physical Properties

Understanding the properties of Juniper Camphor is essential for safe handling and storage.
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Property Value

CAS Number 473-04-1[6]

Molecular Formula C15H260[6][7]

Molecular Weight 222.37 g/mol [6][7]

Appearance Colorless crystalline solid[7]

Melting Point 165-166.5 °CJ[7]

Boiling Point ~301.4 °C @ 760 mmHg (estimated)[7][8]
Flash Point ~105.9 °C (estimated)[7]

Solubility Insoluble in water, soluble in alcohol.[7][8][9]

Note: Some physical properties are for the general class of camphor or are estimated, and may
vary slightly for specific isomers like Juniper Camphor.

Occupational Exposure Limits

Adherence to established exposure limits is mandatory to ensure personnel safety during
handling. The limits for camphor are as follows:

. Exposure Limit (8-Hour Short-Term Exposure Limit
Organization
TWA) (STEL)
OSHA (PEL) 2 mg/m3[10]
NIOSH (REL) 2 mg/m?3 (10-hour TWA)[10]
ACGIH (TLV) 12 mg/m?3[10] 19 mg/m3[10]

Immediately Dangerous to Life and Health (IDLH): 200 mg/m?3[10]

Operational and Disposal Plans
Personal Protective Equipment (PPE)
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A comprehensive PPE strategy is critical. The following equipment must be used when

handling Juniper Camphor.

» Hand Protection: Wear chemical-resistant gloves such as nitrile or neoprene.[11] Avoid

leather or cotton gloves as they can absorb the chemical.[11][12] Glove suitability and

durability depend on the frequency and duration of contact.[1]

e Eye and Face Protection: Use safety glasses with side shields or chemical goggles.[1][4] In

situations with a risk of splashing, a face shield should be worn in addition to goggles.[11]
[13]

o Skin and Body Protection: Wear a flame-retardant lab coat or a chemical-resistant suit to

cover the entire body.[2][11] Ensure clothing is clean and put on before work.[10] All

protective clothing should be removed and laundered separately after use.[14]

o Respiratory Protection: Handling should occur in a well-ventilated area, preferably within a

chemical fume hood.[2][15] If engineering controls are insufficient or during spill clean-up, a

NIOSH-approved respirator with organic vapor cartridges is required.[9][10] For

concentrations up to 100 mg/m3, an air-purifying full-facepiece respirator with organic vapor
cartridges and N100, R100, or P100 filters is recommended.[9]

Experimental Protocol: Safe Handling Procedure

e Preparation:

[¢]

[¢]

[¢]

[e]

Designate a specific area for handling Juniper Camphor, preferably within a chemical
fume hood.

Ensure all necessary PPE is available and in good condition.[10]

Keep ignition sources away from the handling area.[2][3][16] Post "No Smoking" signs.[17]

Have spill control materials and a fire extinguisher (e.g., dry chemical, CO2) readily
accessible.[1]

» Handling the Compound:

[e]

Ground and bond containers and receiving equipment to prevent static discharge.[2][5][16]
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[e]

Avoid all personal contact, including inhalation of dust.[1]

o

When weighing or transferring the solid, do so carefully to minimize dust generation.

[¢]

Use only non-sparking tools.[16]

[¢]

Keep the container tightly closed when not in use.[16]

e Post-Handling:

o Wash hands and face thoroughly with soap and water after handling and before eating,
drinking, or smoking.[2][15]

o Decontaminate all surfaces and equipment after use.

o Remove and properly store or dispose of PPE. Contaminated clothing should be removed
immediately and washed before reuse.[2]

Disposal Plan

o Waste Collection:

o All waste materials contaminated with Juniper Camphor, including empty containers,
used gloves, and spill clean-up debris, must be collected in a designated, labeled
hazardous waste container.[18]

o Do not empty unused product into drainage systems.[16]
» Waste Disposal:
o Dispose of hazardous waste through an approved waste disposal company.[2]
o Follow all local, regional, and national regulations for hazardous waste disposal.[18]

o Contaminated packaging should be handled in the same way as the substance itself.[18]

Emergency Procedures
« Spill:
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o Evacuate the area and remove all ignition sources.[1]
o Ventilate the area.

o Wearing appropriate PPE, cover the spill with an inert absorbent material like sand or
vermiculite.

o Carefully sweep or vacuum the material into a hazardous waste container.[17] Avoid
generating dust.[17]

o Clean the spill area thoroughly.

o First Aid:

[¢]

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek
immediate medical attention.[1][4]

o Skin Contact: Immediately remove contaminated clothing.[1] Flush skin with plenty of soap
and water for at least 15 minutes.[1][4]

o Eye Contact: Immediately flush eyes with running water for at least 15 minutes, keeping
eyelids open.[1][3] Remove contact lenses if present and easy to do.[2] Seek immediate
medical attention.[3]

o Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[4][5]

Workflow Visualization

The following diagram outlines the essential workflow for the safe handling and disposal of
Juniper Camphor.
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Caption: Workflow for Safe Handling and Disposal of Juniper Camphor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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